![molecular formula C22H23NO2 B5707258 (4-ethoxybenzyl)(4-methoxy-3-biphenylyl)amine](/img/structure/B5707258.png)
(4-ethoxybenzyl)(4-methoxy-3-biphenylyl)amine
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Overview
Description
(4-ethoxybenzyl)(4-methoxy-3-biphenylyl)amine is a chemical compound that has gained significant attention in the field of scientific research. It is a highly complex molecule that has been studied for its potential applications in various fields, including medicine, biochemistry, and pharmacology.
Mechanism of Action
The mechanism of action of (4-ethoxybenzyl)(4-methoxy-3-biphenylyl)amine is not fully understood. However, it has been found to inhibit the activity of certain enzymes that are involved in the inflammatory response and tumor growth. It has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have significant biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes that are involved in the inflammatory response and tumor growth. It has also been found to induce apoptosis, or programmed cell death, in cancer cells. Additionally, it has been found to have antioxidant properties, which may help to protect cells from damage caused by free radicals.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (4-ethoxybenzyl)(4-methoxy-3-biphenylyl)amine in lab experiments is its potential to inhibit the activity of certain enzymes that are involved in the inflammatory response and tumor growth. This makes it a potential candidate for the development of new drugs for the treatment of cancer and other inflammatory diseases. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which may make it difficult to produce in large quantities.
Future Directions
There are several future directions for the study of (4-ethoxybenzyl)(4-methoxy-3-biphenylyl)amine. One potential direction is the development of new drugs for the treatment of cancer and other inflammatory diseases. Another potential direction is the use of this compound as a fluorescent probe for the detection of certain biomolecules in biological systems. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of scientific research.
Synthesis Methods
The synthesis of (4-ethoxybenzyl)(4-methoxy-3-biphenylyl)amine is a complex process that involves several steps. The first step involves the reaction of 4-methoxy-3-biphenylcarboxylic acid with thionyl chloride to form 4-methoxy-3-biphenyl chloride. The second step involves the reaction of the resulting compound with 4-ethoxybenzylamine in the presence of a base to form this compound.
Scientific Research Applications
(4-ethoxybenzyl)(4-methoxy-3-biphenylyl)amine has been studied for its potential applications in various fields of scientific research. It has been found to have significant anti-inflammatory and anti-tumor properties, making it a potential candidate for the development of new drugs for the treatment of cancer and other inflammatory diseases. It has also been studied for its potential use as a fluorescent probe for the detection of certain biomolecules in biological systems.
properties
IUPAC Name |
N-[(4-ethoxyphenyl)methyl]-2-methoxy-5-phenylaniline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23NO2/c1-3-25-20-12-9-17(10-13-20)16-23-21-15-19(11-14-22(21)24-2)18-7-5-4-6-8-18/h4-15,23H,3,16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNJXWHGQWUQSMJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)CNC2=C(C=CC(=C2)C3=CC=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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